Cas no 1247662-92-5 (3-(pyrimidin-5-yl)prop-2-yn-1-amine)

• Product Name: 3-(pyrimidin-5-yl)prop-2-yn-1-amine
• CAS No: 1247662-92-5
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 5045157
• Update Time: 2025-05-24

3-(pyrimidin-5-yl)prop-2-yn-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-amine, 3-(5-pyrimidinyl)-
• 3-(Pyrimidin-5-yl)prop-2-yn-1-amine
• 3-(pyrimidin-5-yl)prop-2-yn-1-amine

• Inchi： 1S/C7H7N3/c8-3-1-2-7-4-9-6-10-5-7/h4-6H,3,8H2
• InChI Key： PWJBQSQAIAWKMS-UHFFFAOYSA-N
• SMILES： C(N)C#CC1=CN=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 3-(pyrimidin-5-yl)prop-2-yn-1-amine

3-(Pyrimidin-5-yl)prop-2-yn-1-amine (CAS No. 1247662-92-5)

3-(Pyrimidin-5-yl)prop-2-yn-1-amine is a versatile organic compound with the CAS registry number 1247662-92-5. This compound belongs to the class of heterocyclic amines and has garnered significant attention in recent years due to its potential applications in drug discovery, materials science, and chemical synthesis. The structure of 3-(pyrimidin-5-yl)propargylamine consists of a pyrimidine ring fused with a propargylamine group, which imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. The propargylamine group in 3-(pyrimidin-5-yl)propargylamine is known for its ability to participate in various click chemistry reactions, making it a valuable building block for constructing complex molecular architectures. For instance, researchers have utilized this compound as a precursor for synthesizing bioconjugates, which are critical in drug delivery systems and diagnostic agents.

The synthesis of 3-(pyrimidin-5-yil)propargylamine can be achieved through several routes, including nucleophilic aromatic substitution and coupling reactions. One of the most efficient methods involves the reaction of pyrimidine derivatives with propargyl halides under catalytic conditions. This approach not only ensures high yields but also allows for functional group compatibility, making it suitable for large-scale production.

In terms of applications, 3-(pyrimidin-e5-yil)propargylamine has shown promise in the development of small-molecule inhibitors targeting various disease pathways. For example, recent research has demonstrated its potential as an inhibitor of kinases involved in cancer cell proliferation. Additionally, its ability to form stable covalent bonds through click chemistry has made it a valuable tool in the synthesis of advanced materials, such as stimuli-responsive polymers and self-healing materials.

From a structural perspective, the pyrimidine ring provides aromatic stability and π-electron delocalization, while the propargylamine group introduces reactivity and functional diversity. This combination makes 3-(pyrimidin-e5-yil)propargylamine an ideal candidate for exploring novel chemical transformations and designing innovative molecular systems.

In conclusion, 3-(pyrimidin-e5-yil)propargylamine (CAS No. 1247662-e9-e) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, reactivity, and versatility continue to drive cutting-edge research, positioning it as a key player in modern chemical innovation.